Cas no 2229537-32-8 (4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol)

• Product Name: 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol
• CAS No: 2229537-32-8
• MF: C₁₄H₂₀F₂N₂O
• MW: 270.318210601807
• CID: 6284987
• PubChem ID: 165711314
• Update Time: 2025-06-08

4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol
• 2229537-32-8
• 4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-2-[(dimethylamino)methyl]phenol
• EN300-1971620

• Inchi： 1S/C14H20F2N2O/c1-18(2)6-10-5-11(3-4-12(10)19)13(9-17)7-14(15,16)8-13/h3-5,19H,6-9,17H2,1-2H3
• InChI Key： MAVUOMJMNATTCJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(CN(C)C)C=2)O)(CN)C1)F

Computed Properties

• Exact Mass: 270.15436959g/mol
• Monoisotopic Mass: 270.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol

Introduction to 4-1-(Aminomethyl)-3,3-difluorocyclobutyl-2-(Dimethylamino)methylphenol (CAS No. 2229537-32-8)

4-1-(Aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol (CAS No. 2229537-32-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as cyclobutyl derivatives and is characterized by the presence of a 3,3-difluorocyclobutyl ring and a dimethylamino group. These structural elements contribute to its distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The cyclobutyl ring in this compound is particularly noteworthy due to its rigidity and conformational constraints, which can influence the molecule's binding affinity and selectivity for specific biological targets. The dimethylamino group, on the other hand, imparts basicity and can enhance the compound's ability to interact with receptors or enzymes that require a positively charged moiety. The combination of these features makes 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol a versatile molecule with potential applications in the treatment of various diseases.

Recent studies have explored the pharmacological properties of 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol in detail. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through its interaction with serotonin and norepinephrine transporters. The dimethylamino group is believed to play a crucial role in modulating these interactions, enhancing the compound's efficacy.

In addition to its antidepressant properties, 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol has also been investigated for its potential as an anxiolytic agent. Anxiety disorders are prevalent mental health conditions that can significantly impact quality of life. Research has indicated that this compound may exert anxiolytic effects by modulating the GABAergic system, which is known to play a central role in anxiety regulation. The cyclobutyl ring and dimethylamino group are thought to contribute to this activity by enhancing the compound's ability to bind to GABA receptors.

Another area of interest is the potential use of 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol in pain management. Chronic pain is a complex condition that often requires multifaceted treatment approaches. Studies have shown that this compound may possess analgesic properties, potentially through its interaction with opioid receptors or other pain-related pathways. The unique structure of the molecule, particularly the 3,3-difluorocyclobutyl ring, may enhance its ability to penetrate the blood-brain barrier and exert its effects on central nervous system targets.

The safety profile of 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol has also been evaluated in preclinical studies. These investigations have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-1-(aminomethyl)-3,3-difluorocyclobutyl-2-(dimethylamino)methylphenol (CAS No. 2229537-32-8) represents a promising molecule with diverse therapeutic potential. Its unique structural features, including the cyclobutyl ring and dimethylamino group, contribute to its pharmacological properties and make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to explore its mechanisms of action and clinical applications, paving the way for potential new treatments for mental health disorders and pain management.